Cas no 16662-47-8 (Gallopamil)

Golopamide is mainly used for the prevention and treatment of angina pectoris, congestive heart failure (chronic cardiac insufficiency), and the treatment of arrhythmic tachycardia and general arrhythmia after myocardial infarction< Br>

Gallopamil structure

Product Name:Gallopamil

CAS No:16662-47-8

Molecular Formula:C₂₈H₄₀N₂O₅

Molecular Weight:484.6276

MDL:MFCD00058000

CID:93770

PubChem ID:24277852

Gallopamil Properties

Names and Identifiers

- 5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile
- Gallopamil [INN:BAN]
- Gallopamil
- 5-((3,4-Dimethoxyphenethyl)methylamino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)valeronitrile
- D 600
- Gallopamillum
- Gallopamillum [INN-Latin]
- Galopamilo
- Galopamilo [INN-Spanish]
- UNII-39WPC8JHR8
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4,5-trimethoxy-alpha-(1-methylethyl)-
- 5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-yl-2-(3,4,5-trimethoxyphenyl)pentanenitrile
- D 600
- C13764
- dl-D 600
- Lu 30-029
- CoMpound D 600
- Methoxyverapamil
- D 600 (vasodilator)
- (±)-Methoxyverapamil hydrochloride Solution, 100ppm
- (±)-Methoxyverapamil hydrochloride Solution, 1000ppm
- (+/-)-METHOXYVERAPAMIL HYDROCHLORIDE (D6 00) (GALLOPAMIL)
- 5-[(3,4-Dimethoxyphenethyl)methylamino]-2-isopropyl-2-(3,4,5-trimethoxyphenyl)valeronitrile
- Q412127
- D08009
- NSC_119442
- NCGC00015686-10
- SCHEMBL49428
- CCG-204863
- NCGC00015686-07
- CAS_119442
- NCGC00089760-02
- Bio1_000389
- 39WPC8JHR8
- NCGC00089760-03
- KBio3_000206
- SDCCGSBI-0050756.P002
- METHOXYVERAPAMILHYDROCHLORIDE
- PDSP1_001085
- DB12923
- NCGC00015686-04
- NCGC00015686-09
- CHEBI:34772
- HSCI1_000351
- Bio2_000583
- Bio1_001367
- CHEMBL51149
- BRD-A52922642-001-02-9
- HMS1791F05
- KBioSS_000103
- NCGC00015686-06
- IDI1_033853
- HY-14276
- KBio2_002671
- D600
- XQLWNAFCTODIRK-UHFFFAOYSA-N
- Methoxyverapamil hydrochloride
- (+/-)-Methoxyverapamil hydrochloride
- CS-0002968
- GALLOPAMIL [WHO-DD]
- Bio1_000878
- Benzeneacetonitrile, alpha-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-alpha-(1-methylethyl)-
- KBio3_000205
- BRD-A52922642-003-01-7
- PDSP2_001069
- Lopac0_000778
- Gallopamil (INN)
- 5-[2-(3,4-dimethoxyphenyl)ethyl-methyl-amino]-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile
- C28H40N2O5
- BSPBio_001383
- GALLOPAMIL [MI]
- KBio2_005239
- Bio2_000103
- NCGC00089760-05
- AKOS015914091
- NS00007539
- DTXSID5045172
- 5-[[2-(3,4-Dimethoxyphenyl)ethyl](methyl)amino]-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile #
- HMS1989F05
- NCGC00089760-04
- (+/-)-Methoxyverapamil
- 16662-47-8
- NCGC00015686-05
- GALLOPAMIL [INN]
- NCGC00015686-03
- BDBM82061
- .ALPHA.-ISOPROPYL-.ALPHA.-((N-METHYL-N-HOMOVERATRYL)-.GAMMA.-AMINOPROPYL)-3,4,5-TRIMETHOXYPHENYLACETONITRILE
- KBio2_000103
- NCGC00015686-13
- .ALPHA.-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4,5-TRIMETHOXY-.ALPHA.-(1-METHYLETHYL)BENZENEACETONITRILE
- KBioGR_000103
- BRD-A52922642-001-03-7
- methoxyverapamil
- DA-63679
- GALLO?
- (+/-)-Methoxyverapamil; Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-a-(1-methylethyl)-; Valeronitrile, 5-[(3,4-dimethoxyphenethyl)methylamino]-2-isopropyl-2-(3,4,5-trimethoxyphenyl)- (8CI); a-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]met
- +Expand
- MDL： MFCD00058000
- InChIKey： OKCRIUNHEQSXFD-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H40N2O5/c1-20(2)28(19-29,22-17-25(33-6)27(35-8)26(18-22)34-7)13-9-14-30(3)15-12-21-10-11-23(31-4)24(16-21)32-5/h10-11,16-18,20H,9,12-15H2,1-8H3
- SMILES： CC(C)C(CCCN(C)CCC1=CC(=C(C=C1)OC)OC)(C#N)C2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

Exact Mass: 520.27000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 14
Monoisotopic Mass: 484.29372238g/mol
Heavy Atom Count: 35
Complexity: 639
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 73.2Å²

Experimental Properties

LogP: 5.66408
PSA: 73.18000
Refractive Index: nD25 1.5402
Color/Form: Not determined
Solubility: Not determined

Gallopamil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001XC3-1mg	Benzeneacetonitrile, α-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-α-(1-methylethyl)-	16662-47-8	98%	1mg	$61.00
A2B Chem LLC	AA89059-2mg	Benzeneacetonitrile, α-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4,5-trimethoxy-α-(1-methylethyl)-	16662-47-8	98.84%	2mg	$76.00
ChemScence	CS-0002968-5mg	Gallopamil	16662-47-8	>98.0%	5mg	$90.0	2022-04-27
eNovation Chemicals LLC	K05832-500mg	5-((3,4-dimethoxyphenethyl)(methyl)amino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile HCl	16662-47-8	>95%	500mg	$595	2022-04-15
MedChemExpress	HY-14276-10mM*1mLinDMSO	Gallopamil	16662-47-8	≥98.0%	10mM*1mLinDMSO	￥1599	2022-05-18
TRC	M271768-10mg	(+/-)-Methoxyverapamil	16662-47-8		10mg	$190.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01543-250mg	5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-isopropyl-2-(3,4,5-trimethoxyphenyl)pentanenitrile	16662-47-8	≥98%	250mg	¥9328.0	2024-07-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T11353-5 mg	Gallopamil	16662-47-8		5mg	￥1310.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-202706-25 mg	(±)-Methoxyverapamil Hydrochloride,	16662-47-8	≥98%	25mg	￥308.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce56452-5mg	Gallopamil	16662-47-8	98%	5mg	￥449.00	2023-09-07

Gallopamil Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:16662-47-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Gallopamil Related Literature

1. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
2. Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†

Juan Xu,Rongkai Du,Lvying Wu,Xianrui Zhang,Su Guan,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2020,44, 852-860
3. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
4. Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal

Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
5. Back matter

New J. Chem., 2006,30, 654-654
6. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
7. Contents list

Org. Chem. Front., 2014,1, 1145-1149
8. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956
9. Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†

Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
10. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813

16662-47-8 (Gallopamil) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:16662-47-8)Gallopamil

Purity:99%/99%/99%/99%/99%/99%

Quantity:50mg/100mg/500mg/5mg/10mg/25mg

Price($):614.0/864.0/1730.0/154.0/246.0/436.0